5-bromo-1-[2-(4-methylphenoxy)ethyl]-3-(morpholin-4-ylcarbonothioyl)-1H-indole

• Molecular Formula: C22H23BrN2O2S
• Molecular Weight: 459.4 g/mol
• IUPAC Name: [5-bromo-1-[2-(4-methylphenoxy)ethyl]indol-3-yl]-morpholin-4-ylmethanethione
• InChI: InChI=1S/C22H23BrN2O2S/c1-16-2-5-18(6-3-16)27-13-10-25-15-20(19-14-17(23)4-7-21(19)25)22(28)24-8-11-26-12-9-24/h2-7,14-15H,8-13H2,1H3
• InChI Key: SBJLREGQCHRKJJ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OCCN2C=C(C3=C2C=CC(=C3)Br)C(=S)N4CCOCC4

Description

5-bromo-1-[2-(4-methylphenoxy)ethyl]-3-(morpholin-4-ylcarbonothioyl)-1H-indole is a chemical compound that has been extensively researched in the field of medicinal chemistry. It is a potential drug candidate with a wide range of therapeutic applications.

Mechanism of Action

The mechanism of action of 5-bromo-1-[2-(4-methylphenoxy)ethyl]-3-(morpholin-4-ylcarbonothioyl)-1H-indole is not fully understood. However, it has been proposed that it works by inhibiting the activity of certain enzymes and proteins that are involved in the progression of various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-bromo-1-[2-(4-methylphenoxy)ethyl]-3-(morpholin-4-ylcarbonothioyl)-1H-indole have been studied extensively. It has been shown to have a significant effect on the production of certain cytokines and chemokines that are involved in the immune response. It has also been shown to have an effect on the expression of certain genes that are involved in the progression of cancer.

Advantages and Limitations for Lab Experiments

The advantages of using 5-bromo-1-[2-(4-methylphenoxy)ethyl]-3-(morpholin-4-ylcarbonothioyl)-1H-indole in lab experiments include its potential therapeutic applications and its ability to inhibit the activity of certain enzymes and proteins. However, its limitations include the complex synthesis method and the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for the research on 5-bromo-1-[2-(4-methylphenoxy)ethyl]-3-(morpholin-4-ylcarbonothioyl)-1H-indole. These include further studies on its mechanism of action, its potential use in the treatment of neurological disorders, and its use as a potential drug candidate for the treatment of cancer and other diseases. Additionally, future research could focus on developing more efficient and cost-effective synthesis methods for this compound.
In conclusion, 5-bromo-1-[2-(4-methylphenoxy)ethyl]-3-(morpholin-4-ylcarbonothioyl)-1H-indole is a chemical compound with potential therapeutic applications. Its complex synthesis method and lack of understanding of its mechanism of action are limitations, but its potential benefits make it a promising area of research for the future.

Synthesis Methods

The synthesis of 5-bromo-1-[2-(4-methylphenoxy)ethyl]-3-(morpholin-4-ylcarbonothioyl)-1H-indole is a complex process that involves several chemical reactions. The most commonly used method for its synthesis is the reaction of 5-bromoindole with 4-methylphenol in the presence of a base to form the intermediate product. The intermediate product is then reacted with morpholine and carbon disulfide to obtain the final product.

Scientific Research Applications

5-bromo-1-[2-(4-methylphenoxy)ethyl]-3-(morpholin-4-ylcarbonothioyl)-1H-indole has been extensively researched for its potential therapeutic applications. It has been shown to have antitumor, anti-inflammatory, and antimicrobial activities. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.